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Compound of Interest

Compound Name: Ecgonine Ethyl Ester

Cat. No.: B1258114

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ecgonine ethyl ester is a significant metabolite formed in the body when cocaine and ethanol
are consumed concurrently.[1] Its presence in biological samples serves as a key biomarker for
the simultaneous use of these two substances.[1] This technical guide provides a
comprehensive overview of the chemical properties of ecgonine ethyl ester, including its
physicochemical characteristics, synthesis, and analytical determination. The information is
intended to support researchers, scientists, and drug development professionals in their work
with this compound.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of ecgonine ethyl ester is
presented in Table 1. While experimental data for some properties are limited, computational
predictions provide valuable estimates.

Table 1: Physicochemical Properties of Ecgonine Ethyl Ester
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Property Value Source
Molecular Formula C11H19NO3 [1112113114]
Molecular Weight 213.27 g/mol [1][2][4]
ethyl (1R,2R,3S,5S)-3-
hydroxy-8-methyl-8-
IUPAC Name Y . Y Y [1]14]
azabicyclo[3.2.1]octane-2-
carboxylate
CAS Number 70939-97-8 [1]1[3][4]

Canonical SMILES

CCOC(=0)C1C2CCC(N2C)CC
10

[1]

No experimentally determined

Melting Point data available.[1]

Boiling Point 320.8 £ 37.0 °C (Predicted) [1][5]
Density 1.152 + 0.06 g/cm? (Predicted) [1][5]
pKa 14.17 + 0.40 (Predicted)

XLogP3 1.2 (Computed) [1112]14]

Water Solubility

log10WS: -1.01 (Calculated)

[6]

Solubility in Organic Solvents

Slightly soluble in chloroform,
ethyl acetate, and methanol.[1]
[5] Compatible with

acetonitrile.[1]

Hydrogen Bond Donor Count

1

[1]

Hydrogen Bond Acceptor
Count

[1]

Synthesis and Metabolism

Ecgonine ethyl ester is primarily formed in the liver via a transesterification reaction from

cocaine in the presence of ethanol. It can also be synthesized in a laboratory setting.
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Metabolic Pathway

The metabolic formation of ecgonine ethyl ester is a critical indicator of co-ingestion of
cocaine and ethanol. This process occurs alongside the formation of another active metabolite,
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Caption: Metabolic formation of ecgonine ethyl ester from cocaine and ethanol.

Laboratory Synthesis

The synthesis of ecgonine ethyl ester can be achieved through the esterification of ecgonine

with ethanol in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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